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Executive Summary

Anhuienoside B is a naturally occurring caffeoyl phenylethanoid diglycoside with a unique
cyclic structure.[1] It has been identified as a phytoalexin, a stress-induced metabolite, in the
leaves of the plant Chloranthus anhuiensis.[1][2] To date, the scientific literature on
Anhuienoside B is exceptionally limited, with its initial discovery and structural elucidation
being the sole focus of published research. There is currently no publicly available data on its
biological activities, mechanism of action, or associated signaling pathways. This guide
provides a thorough overview of the existing knowledge on Anhuienoside B, including its
chemical properties and the experimental protocols for its isolation. Furthermore, it discusses
the known biological activities of the broader class of caffeoyl phenylethanoid glycosides and
extracts from the Chloranthus genus to offer a contextual framework for potential future
research.

Introduction

Anhuienoside B is a secondary metabolite produced by Chloranthus anhuiensis in response
to abiotic stress induced by copper chloride (CuCl2).[1][2] Its discovery was part of a study
focused on identifying novel phytoalexins, which are antimicrobial and antioxidant compounds
synthesized by plants under stress. The unique cyclic structure of Anhuienoside B
distinguishes it within the caffeoyl phenylethanoid diglycoside class, suggesting potentially
novel chemical and biological properties.
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Chemical Properties

The fundamental chemical characteristics of Anhuienoside B are summarized in the table
below. This information is derived from its initial isolation and structural characterization.

Property Value Reference

) Caffeoyl Phenylethanoid
Chemical Class

Diglycoside
Molecular Formula C20H34015 MedChemExpress
Molecular Weight 622.57 g/mol MedChemExpress
. Leaves of Chloranthus
Origin o
anhuiensis
Elicitor Copper Chloride (CuCl2)

Experimental Protocols
Induction and Isolation of Anhuienoside B

The isolation of Anhuienoside B, as described in the foundational literature, involves the
induction of its synthesis in the plant material followed by extraction and purification. The
general workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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